Cas no 1936457-82-7 (1-(2,3-dichlorophenyl)cyclobutylmethanol)

1-(2,3-Dichlorophenyl)cyclobutylmethanol is a chlorinated aromatic cyclobutyl alcohol with potential applications in pharmaceutical and agrochemical synthesis. Its unique structure, featuring a cyclobutyl ring and dichlorophenyl group, offers steric and electronic properties that may enhance reactivity in selective transformations. The presence of hydroxyl and dichloro substituents allows for further functionalization, making it a versatile intermediate in organic synthesis. This compound is particularly valuable for developing bioactive molecules due to its rigid cyclobutyl scaffold, which can influence conformational stability in target compounds. High purity and well-defined stereochemistry ensure consistent performance in research and industrial applications.

1-(2,3-dichlorophenyl)cyclobutylmethanol structure

1936457-82-7 structure

Product Name:1-(2,3-dichlorophenyl)cyclobutylmethanol

CAS No:1936457-82-7

MF:C₁₁H₁₂Cl₂O

MW:231.118381500244

CID:5772081

PubChem ID:131118125

Update Time:2025-06-08

1-(2,3-dichlorophenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

- 1936457-82-7
- EN300-1966540
- [1-(2,3-dichlorophenyl)cyclobutyl]methanol
- 1-(2,3-dichlorophenyl)cyclobutylmethanol
- Inchi： 1S/C11H12Cl2O/c12-9-4-1-3-8(10(9)13)11(7-14)5-2-6-11/h1,3-4,14H,2,5-7H2
- InChI Key： MFQWACGKAPWTFA-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1C1(CO)CCC1)Cl

Computed Properties

Exact Mass: 230.0265204g/mol
Monoisotopic Mass: 230.0265204g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 20.2Å²

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